Cas no 1392015-55-2 (2-Benzoxazolecarboxylic acid, 4-methyl-, methyl ester)

• Product Name: 2-Benzoxazolecarboxylic acid, 4-methyl-, methyl ester
• CAS No: 1392015-55-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD28660735
• CID: 4818453
• Update Time: 2023-08-19

2-Benzoxazolecarboxylic acid, 4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methylbenzo[d]oxazole-2-carboxylate
• 2-Benzoxazolecarboxylic acid, 4-methyl-, methyl ester
• methyl 4-methyl-1,3-benzoxazole-2-carboxylate

• MDL： MFCD28660735
• Inchi： 1S/C10H9NO3/c1-6-4-3-5-7-8(6)11-9(14-7)10(12)13-2/h3-5H,1-2H3
• InChI Key： RBAROFOYTBHJFN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC2=C1C=CC=C2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3